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Compound of Interest

Compound Name: 2-(Octadecyloxy)ethanol

Cat. No.: B1219275 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(Octadecyloxy)ethanol was not readily

available. The following guidance is based on general laboratory safety protocols, regulatory

standards for chemical waste, and information derived from structurally similar compounds. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific disposal policies and procedures.

This document provides essential safety and logistical information for the proper disposal of 2-
(Octadecyloxy)ethanol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Immediate Safety and Hazard Information
2-(Octadecyloxy)ethanol is an amphiphilic molecule, meaning it possesses both water-loving

(hydrophilic) and water-fearing (hydrophobic) properties.[1][2] Due to its long hydrocarbon

chain, it has low solubility in water.[2] While specific hazard data is limited, compounds with

similar structures (long-chain alcohol ethers) may cause skin and eye irritation. It is crucial to

handle this chemical with appropriate care to minimize exposure.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
(Octadecyloxy)ethanol to prevent direct contact and inhalation.
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Protection Type Recommended Equipment
Standards &
Specifications

Eye/Face Protection
Chemical splash goggles and

a face shield.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US).

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene). A

chemically resistant lab coat or

apron must be worn. Gloves

should be inspected before

each use.

Must comply with EN 374 (EU)

or ASTM F739 (US).

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

organic vapor cartridge may be

required if handling outside a

fume hood or if vapors are

generated.

Consult your institution's EHS

for specific requirements.

Spill Response Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent chemical

exposure and environmental contamination.

Evacuate and Alert: Immediately alert personnel in the vicinity of the spill. If the spill is large

or in a poorly ventilated area, evacuate the laboratory and notify your institution's EHS.

Ventilate: Ensure the area is well-ventilated. If the spill is in a chemical fume hood, keep the

sash at the appropriate height.

Containment: For small spills, contain the liquid using an absorbent material such as sand,

vermiculite, or a commercial chemical absorbent. Do not use combustible materials like

paper towels to absorb flammable substances.
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Cleanup: Wearing the appropriate PPE, carefully collect the absorbent material and spilled

substance using non-sparking tools.

Disposal of Cleanup Materials: Place all contaminated materials, including gloves and

absorbent pads, into a designated, properly labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Protocol
The disposal of 2-(Octadecyloxy)ethanol must comply with federal, state, and local

regulations, primarily governed by the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA).[3][4][5]

Step 1: Waste Determination

The first step is to determine if the waste is hazardous.[6] Although 2-(Octadecyloxy)ethanol
is not specifically listed as a hazardous waste, it may be considered hazardous based on its

characteristics (e.g., ignitability, corrosivity, reactivity, or toxicity). A trained professional, such as

a member of your EHS team, should make the final hazardous waste determination.[7]

Step 2: Segregation and Collection

Do not mix 2-(Octadecyloxy)ethanol waste with other chemical waste streams unless

explicitly permitted by your institution's EHS.

Collect the waste in a designated, compatible container. For example, do not store acidic or

basic waste in metal containers.[8]

Step 3: Container Requirements

The waste container must be in good condition, compatible with the chemical, and have a

tightly sealing lid.

The container must remain closed except when adding waste.

Step 4: Labeling
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Properly label the waste container with the following information:

The words "Hazardous Waste"[3]

The full chemical name: "2-(Octadecyloxy)ethanol" (no abbreviations or formulas)

The accumulation start date (the date the first drop of waste was added to the container)

An indication of the hazards (e.g., "Irritant")

Step 5: Storage

Store the waste container in a designated Satellite Accumulation Area (SAA), which should

be at or near the point of generation and under the control of the operator.[3]

Ensure the storage area has secondary containment to capture any potential leaks.

The amount of hazardous waste your laboratory can accumulate and the duration of storage

depends on your facility's generator status, as defined by the EPA.

Generator Category
Monthly Hazardous Waste
Generation

On-site Accumulation Time
Limit

Very Small Quantity Generator

(VSQG)
≤ 100 kg (220 lbs) No time limit

Small Quantity Generator

(SQG)

> 100 kg (220 lbs) and < 1,000

kg (2,200 lbs)
Up to 180 days

Large Quantity Generator

(LQG)
≥ 1,000 kg (2,200 lbs) Up to 90 days[9]

Step 6: Disposal Pickup

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not dispose of 2-(Octadecyloxy)ethanol down the drain or in regular

trash. A licensed hazardous waste transporter must handle the final disposal.[3]
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Experimental Workflow and Diagrams
Disposal Decision Workflow for 2-(Octadecyloxy)ethanol

The following diagram illustrates the procedural steps for the proper disposal of 2-
(Octadecyloxy)ethanol waste in a laboratory setting.
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Figure 1: Disposal Workflow for 2-(Octadecyloxy)ethanol
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Caption: Disposal workflow for 2-(Octadecyloxy)ethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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